Cas no 2137611-17-5 (Methyl 2-chloro-6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate)

• Product Name: Methyl 2-chloro-6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate
• CAS No: 2137611-17-5
• MF: C₁₁H₁₇ClO₄
• MW: 248.703283071518
• CID: 6397895
• PubChem ID: 165446620
• Update Time: 2025-05-20

Methyl 2-chloro-6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate
• EN300-700570
• 2137611-17-5
• Methyl 2-chloro-6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate

• Inchi： 1S/C11H17ClO4/c1-14-8-4-3-6-10(7-5-8)11(12,16-10)9(13)15-2/h8H,3-7H2,1-2H3
• InChI Key： LWFDZBCWQLABSK-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)OC)C2(CCCC(CC2)OC)O1

Computed Properties

• Exact Mass: 248.0815367g/mol
• Monoisotopic Mass: 248.0815367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Additional information on Methyl 2-chloro-6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate

Research Briefing on Methyl 2-chloro-6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate (CAS: 2137611-17-5)

Methyl 2-chloro-6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate (CAS: 2137611-17-5) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and potential as a scaffold for drug development. This briefing provides an overview of the latest research findings related to this compound, highlighting its significance in the pharmaceutical industry.

The compound's spirocyclic structure, characterized by a fused oxaspiro ring system, offers a rigid and three-dimensional framework that is highly desirable in drug design. This structural motif is known to enhance binding affinity and selectivity towards biological targets, making it a promising candidate for the development of novel therapeutics. Recent synthetic methodologies have focused on optimizing the yield and purity of Methyl 2-chloro-6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate, with particular emphasis on green chemistry approaches to reduce environmental impact.

In terms of biological activity, preliminary studies have indicated that this compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. For instance, it has shown potential as a COX-2 inhibitor, suggesting possible applications in the treatment of chronic inflammatory conditions. Additionally, its spirocyclic core has been explored as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. Researchers are particularly interested in its potential to serve as a precursor for the development of kinase inhibitors, which are crucial in targeted cancer therapies.

Recent advancements in computational chemistry have further elucidated the compound's interaction with biological targets. Molecular docking studies have revealed favorable binding modes with proteins involved in signal transduction pathways, providing a theoretical basis for its observed bioactivity. These findings are supported by in vitro assays, which have demonstrated dose-dependent inhibition of target enzymes. However, further in vivo studies are required to fully assess its therapeutic potential and pharmacokinetic properties.

Despite its promise, challenges remain in the large-scale production and formulation of Methyl 2-chloro-6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate. Issues such as stability under physiological conditions and solubility in aqueous media need to be addressed to facilitate its transition from bench to bedside. Current research efforts are also directed towards derivatization strategies to improve its drug-like properties while retaining its core structural advantages.

In conclusion, Methyl 2-chloro-6-methoxy-1-oxaspiro[2.6]nonane-2-carboxylate represents a valuable chemical entity with significant potential in drug discovery. Its unique spirocyclic architecture and demonstrated biological activity make it a compelling subject for ongoing research. Future studies should focus on optimizing its pharmacological profile and exploring its applications in various therapeutic areas, including inflammation, oncology, and infectious diseases. The compound's progress will be closely monitored by the pharmaceutical community as it moves through the drug development pipeline.